Cas no 2159747-47-2 (4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol)

• Product Name: 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol
• CAS No: 2159747-47-2
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 6627140
• PubChem ID: 138679602
• Update Time: 2026-03-12

4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol
• SCHEMBL21051588
• G75325
• 2159747-47-2

• Inchi： 1S/C11H12N2O/c1-8-12-11(7-13(8)2)9-3-5-10(14)6-4-9/h3-7,14H,1-2H3
• InChI Key： YKXLROMOYJCBAK-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2=CN(C)C(C)=N2)C=C1

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 400.0±17.0 °C(Predicted)
• pka: 7.68±0.15(Predicted)

Additional information on 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol

Introduction to 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol (CAS No. 2159747-47-2)

4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol (CAS No. 2159747-47-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazole derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol features a phenolic hydroxyl group attached to a substituted imidazole ring. The presence of the phenolic hydroxyl group imparts antioxidant properties, while the imidazole ring contributes to the compound's ability to form stable complexes with various metal ions. These structural features make it a promising candidate for a wide range of applications, including as an antioxidant, a metal chelator, and a potential therapeutic agent.

Recent studies have highlighted the potential of 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antioxidant activity, which can be beneficial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant properties are attributed to the phenolic hydroxyl group, which can scavenge free radicals and inhibit lipid peroxidation.

In addition to its antioxidant properties, 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol has been investigated for its metal-chelating capabilities. Metal chelators are crucial in various biomedical applications, including the treatment of metal intoxication and the development of contrast agents for medical imaging. Studies have demonstrated that this compound can effectively chelate transition metals such as iron and copper, making it a potential candidate for developing new chelation therapies.

The biological activity of 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol has also been explored in the context of drug discovery. Research published in the European Journal of Medicinal Chemistry has reported that this compound shows promising antifungal activity against several pathogenic fungi. The antifungal properties are believed to be due to the ability of the imidazole ring to disrupt fungal cell membranes and inhibit essential enzymes involved in fungal metabolism.

Beyond its biological applications, 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol has potential uses in materials science. The presence of the imidazole ring makes it an excellent ligand for coordinating with metal ions to form coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent studies have shown that MOFs derived from this compound exhibit high thermal stability and excellent gas adsorption capacities.

The synthesis of 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol is typically achieved through multistep organic reactions involving the formation of the imidazole ring and subsequent functionalization with the phenolic group. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. For example, one common approach involves the condensation of 1,2-dimethylimidazole with 4-hydroxybenzaldehyde followed by reduction to form the final product.

In conclusion, 4-(1,2-Dimethyl-1H-imidazol-4-yl)phenol (CAS No. 2159747-47-2) is a versatile compound with a wide range of potential applications in medicine, materials science, and beyond. Its unique combination of antioxidant properties, metal-chelating capabilities, antifungal activity, and suitability for forming coordination polymers makes it an exciting area of research for both academic and industrial scientists. As further studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific and technological advancements.